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Compound of Interest

Compound Name: Zolazepam-d3

Cat. No.: B15295360 Get Quote

For researchers, scientists, and drug development professionals, the Certificate of Analysis

(CoA) for a deuterated standard like Zolazepam-d3 is a critical document that guarantees the

identity, purity, and quality of the material. This guide provides an in-depth explanation of the

data and methodologies presented in a typical Zolazepam-d3 CoA, ensuring its effective use in

a research and development setting.

Compound Information
This section provides fundamental details about Zolazepam-d3.

Parameter Value

Compound Name Zolazepam-d3

CAS Number 1286480-83-8[1]

Chemical Formula C₁₅H₁₂D₃FN₄O

Molecular Weight 291.33 g/mol

Structure (As per provided chemical structure)

Appearance White to Off-White Solid

Solubility Soluble in DMSO, Methanol

Storage Conditions -20°C, Inert atmosphere
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Analytical Data
This core section of the CoA presents the quantitative results from various analytical tests

performed to characterize the Zolazepam-d3 standard.

Purity and Identity
Test Method Specification Result

Purity (by HPLC)

High-Performance

Liquid

Chromatography

≥98% 99.5%

Identity (by ¹H NMR)
Proton Nuclear

Magnetic Resonance
Conforms to Structure Conforms

Identity (by MS) Mass Spectrometry Conforms to Structure Conforms

Isotopic Purity
Test Method Specification Result

Deuterium

Incorporation
Mass Spectrometry ≥99% 99.6% (d3)

Isotopic Distribution Mass Spectrometry Report
d0=0.1%, d1=0.3%,

d2=0.0%, d3=99.6%

Experimental Protocols
Detailed methodologies are crucial for the replication and validation of the analytical results.

High-Performance Liquid Chromatography (HPLC) for
Purity Assessment

Instrumentation: Agilent 1260 Infinity II HPLC or equivalent with a Diode Array Detector

(DAD).

Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm).
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Mobile Phase: A gradient of Acetonitrile and Water (both with 0.1% Formic Acid).

Flow Rate: 1.0 mL/min.

Column Temperature: 30°C.

Detection Wavelength: 254 nm.

Injection Volume: 5 µL.

Procedure: A solution of Zolazepam-d3 is prepared in the mobile phase and injected into the

HPLC system. The peak area of the principal peak is compared to the total area of all peaks

to determine the purity.

Nuclear Magnetic Resonance (NMR) for Structural
Confirmation

Instrumentation: Bruker Avance III 400 MHz NMR spectrometer or equivalent.

Solvent: Deuterated Dimethyl Sulfoxide (DMSO-d6).

Procedure: A sample of Zolazepam-d3 is dissolved in the deuterated solvent. Proton (¹H)

NMR spectra are acquired. The chemical shifts, splitting patterns, and integration values are

analyzed to confirm that the observed spectrum is consistent with the known structure of

Zolazepam, accounting for the deuterium labeling.

Mass Spectrometry (MS) for Identity and Isotopic Purity
Instrumentation: Agilent 6545 Q-TOF LC/MS or equivalent.

Ionization Source: Electrospray Ionization (ESI) in positive mode.

Procedure: The sample is introduced into the mass spectrometer. The mass-to-charge ratio

(m/z) of the molecular ion is measured to confirm the molecular weight of Zolazepam-d3.

The isotopic distribution is analyzed to determine the percentage of the d3 species and to

quantify the presence of d0, d1, and d2 isotopologues.
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Visualizing the CoA Workflow and Key
Relationships
To better understand the logical flow of a Certificate of Analysis and the relationships between

its components, the following diagrams are provided.

Sample Reception

Analytical Testing

Data Analysis & Reporting Quality Release

Sample Receipt & Login

HPLC (Purity)Testing

NMR (Identity)Testing

MS (Identity & Isotopic Purity)
Testing

Data Review & Analysis CoA Generation QA Review & Approval Product Release

Click to download full resolution via product page

Caption: Workflow of a Certificate of Analysis from sample receipt to product release.
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Zolazepam-d3 Structure

Analytical Techniques

Determined Properties

C₁₅H₁₂D₃FN₄O

¹H NMR Mass Spectrometry HPLC

Structural Identity Isotopic PurityMolecular Weight Chemical Purity

Click to download full resolution via product page

Caption: Relationship between analytical techniques and the properties they determine for

Zolazepam-d3.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. assets.lgcstandards.com [assets.lgcstandards.com]

To cite this document: BenchChem. [Zolazepam-d3 Certificate of Analysis: A Technical
Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15295360#zolazepam-d3-certificate-of-analysis-
explained]

Disclaimer & Data Validity:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b15295360?utm_src=pdf-body-img
https://www.benchchem.com/product/b15295360?utm_src=pdf-body
https://www.benchchem.com/product/b15295360?utm_src=pdf-custom-synthesis
https://assets.lgcstandards.com/sys-master%2Fpdfs%2Fhb2%2Fhf7%2F10866662965278%2FCOA_TRC-T343803-1MG_TRC-T343803-BULK_1-NZH-171-1_en.pdf
https://www.benchchem.com/product/b15295360#zolazepam-d3-certificate-of-analysis-explained
https://www.benchchem.com/product/b15295360#zolazepam-d3-certificate-of-analysis-explained
https://www.benchchem.com/product/b15295360#zolazepam-d3-certificate-of-analysis-explained
https://www.benchchem.com/product/b15295360#zolazepam-d3-certificate-of-analysis-explained
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15295360?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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